Cas no 2172304-74-2 (2-(2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}ethyl)sulfanylacetic acid)
2-(2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}ethyl)sulfanylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}ethyl)sulfanylacetic acid
- 2-[(2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}ethyl)sulfanyl]acetic acid
- EN300-1514241
- 2172304-74-2
-
- Inchi: 1S/C23H25N3O6S/c27-20(24-9-10-33-14-22(29)30)11-25-21(28)12-26-23(31)32-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19H,9-14H2,(H,24,27)(H,25,28)(H,26,31)(H,29,30)
- InChI Key: KPDZKZZHYPGXRK-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)CCNC(CNC(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)=O
Computed Properties
- Exact Mass: 471.14640670g/mol
- Monoisotopic Mass: 471.14640670g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 12
- Complexity: 684
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 159Ų
2-(2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}ethyl)sulfanylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1514241-0.05g |
2-[(2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}ethyl)sulfanyl]acetic acid |
2172304-74-2 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1514241-0.1g |
2-[(2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}ethyl)sulfanyl]acetic acid |
2172304-74-2 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1514241-0.25g |
2-[(2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}ethyl)sulfanyl]acetic acid |
2172304-74-2 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1514241-0.5g |
2-[(2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}ethyl)sulfanyl]acetic acid |
2172304-74-2 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1514241-1.0g |
2-[(2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}ethyl)sulfanyl]acetic acid |
2172304-74-2 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1514241-2.5g |
2-[(2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}ethyl)sulfanyl]acetic acid |
2172304-74-2 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1514241-5.0g |
2-[(2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}ethyl)sulfanyl]acetic acid |
2172304-74-2 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1514241-10.0g |
2-[(2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}ethyl)sulfanyl]acetic acid |
2172304-74-2 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1514241-50mg |
2-[(2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}ethyl)sulfanyl]acetic acid |
2172304-74-2 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1514241-100mg |
2-[(2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}ethyl)sulfanyl]acetic acid |
2172304-74-2 | 100mg |
$2963.0 | 2023-09-27 |
2-(2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}ethyl)sulfanylacetic acid Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 2-(2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}ethyl)sulfanylacetic acid
Introduction to 2-(2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}ethyl)sulfanylacetic acid (CAS No. 2172304-74-2)
The compound 2-(2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}ethyl)sulfanylacetic acid, identified by its CAS number 2172304-74-2, represents a sophisticated molecular entity with significant potential in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes multiple functional groups that contribute to its unique chemical and biological properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) moiety, an ethylsulfanyl group, and a series of acetamido units suggests a high degree of functionalization, making it a candidate for various applications in drug discovery and development.
In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate advanced structural motifs to enhance biological activity and selectivity. The Fmoc group, widely recognized for its role in peptide synthesis, is particularly noteworthy in this context. Its stability under mild conditions and its ability to protect amino groups make it an invaluable tool in the synthesis of complex peptides and proteins. The incorporation of an Fmoc moiety in 2-(2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}ethyl)sulfanylacetic acid not only underscores its synthetic utility but also hints at potential applications in the design of bioactive molecules.
The ethylsulfanyl group within the compound's structure is another key feature that merits attention. Sulfanyl-containing compounds have been extensively studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The sulfanylacetic acid portion of the molecule suggests a potential role in modulating biological pathways by interacting with specific targets such as enzymes or receptors. This structural feature aligns well with current trends in medicinal chemistry, where sulfanyl groups are increasingly being explored for their ability to enhance drug-like properties such as solubility and metabolic stability.
The multiple acetamido units present in the compound contribute to its hydrophilicity, which is often a desirable characteristic for pharmaceutical candidates. Hydrophilic molecules tend to exhibit better solubility in aqueous environments, which can improve their bioavailability and pharmacokinetic profiles. Additionally, the presence of multiple amide bonds can influence the molecule's conformational flexibility, potentially allowing it to adopt multiple binding modes when interacting with biological targets. This conformational diversity is highly valued in drug design, as it can enhance binding affinity and selectivity.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in identifying potential therapeutic applications for compounds like 2-(2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}ethyl)sulfanylacetic acid. For instance, virtual screening studies have shown that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases. Furthermore, its structural features suggest potential interactions with receptors involved in pain perception and neurodegenerative disorders.
The synthesis of such intricate molecules requires meticulous planning and expertise in organic chemistry. The multi-step synthesis of CAS No. 2172304-74-2 involves careful manipulation of reactive intermediates to ensure high yields and purity. Techniques such as solid-phase peptide synthesis (SPPS) may be employed to construct the peptide-like segments of the molecule, while traditional solution-phase methods could be used for introducing the non-peptide functionalities. The successful synthesis of this compound underscores the growing capabilities of modern synthetic chemistry and highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists.
Once synthesized, the characterization of CAS No. 2172304-74-2 is crucial for understanding its physicochemical properties and biological behavior. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly employed to confirm the molecular structure and purity of the compound. Additionally, spectroscopic methods like infrared (IR) spectroscopy and ultraviolet-visible (UV-Vis) spectroscopy can provide insights into the functional groups present and their electronic environment.
The biological evaluation of CAS No. 2172304-74-2 typically involves testing its activity against a panel of target enzymes or receptors using biochemical assays. High-throughput screening (HTS) platforms have become increasingly popular for rapidly assessing large libraries of compounds for their biological activity. If initial screens reveal promising results, further studies can be conducted to determine the compound's selectivity profile, toxicity profile, and pharmacokinetic properties.
In conclusion,CAS No. 2172304-74-2, or 2-(2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}ethyl)sulfanylacetic acid, represents a structurally complex molecule with significant potential in pharmaceutical research and development. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.
2172304-74-2 (2-(2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}ethyl)sulfanylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)